![molecular formula C14H17N3O B507287 N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide CAS No. 514801-30-0](/img/structure/B507287.png)
N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide, also known as A-836,339, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of drugs known as CB1 receptor antagonists, which have been shown to have a variety of effects on the central nervous system.
Mechanism of Action
The mechanism of action of N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide is thought to involve its interaction with the CB1 receptor, which is a key component of the endocannabinoid system. By blocking the activity of this receptor, the compound may modulate the release of neurotransmitters and other signaling molecules, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. Some studies have suggested that the compound may have analgesic and anti-inflammatory effects, while others have shown that it may modulate appetite and energy balance. Additionally, the compound has been shown to affect learning and memory processes, as well as mood and anxiety levels.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide in laboratory experiments is that it is a well-characterized compound with a known mechanism of action. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using this compound is that it may have off-target effects on other signaling pathways, which can complicate interpretation of experimental results.
Future Directions
There are many potential future directions for research on N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide. One area of interest is its potential use in the treatment of obesity and related metabolic disorders. Additionally, the compound may have applications in the treatment of addiction and pain. Future studies may also investigate the compound's effects on other physiological processes, such as immune function and cardiovascular health.
Synthesis Methods
The synthesis of N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide involves a series of chemical reactions that are typically carried out in a laboratory setting. The starting materials for the synthesis are commercially available and include 2,3-dimethylbenzene, ethylamine, and pyrazole-3-carboxylic acid. The synthesis involves several steps, including the formation of an intermediate compound and the subsequent addition of the ethylamine group.
Scientific Research Applications
N-(2,3-dimethylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to modulate the endocannabinoid system, which plays a key role in regulating a variety of physiological processes. Other studies have investigated the compound's potential use in the treatment of various medical conditions, including obesity, addiction, and pain.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-1-ethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c1-4-17-9-8-13(16-17)14(18)15-12-7-5-6-10(2)11(12)3/h5-9H,4H2,1-3H3,(H,15,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKNAHTZPNQECQY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)NC2=CC=CC(=C2C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.